Cas no 2138256-11-6 (1,2,4-Triazolo[4,3-a]pyridine-8-carboxylic acid, 5,6,7,8-tetrahydro-, hydrochloride (1:1))

• Product Name: 1,2,4-Triazolo[4,3-a]pyridine-8-carboxylic acid, 5,6,7,8-tetrahydro-, hydrochloride (1:1)
• CAS No: 2138256-11-6
• MF: C₇H₁₀ClN₃O₂
• MW: 203.626200199127
• CID: 5961590
• PubChem ID: 137949299
• Update Time: 2025-06-13

1,2,4-Triazolo[4,3-a]pyridine-8-carboxylic acid, 5,6,7,8-tetrahydro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridine-8-carboxylic acid, 5,6,7,8-tetrahydro-, hydrochloride (1:1)
• EN300-748981
• 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid hydrochloride
• 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid;hydrochloride
• 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid hydrochloride
• 2138256-11-6

• Inchi： 1S/C7H9N3O2.ClH/c11-7(12)5-2-1-3-10-4-8-9-6(5)10;/h4-5H,1-3H2,(H,11,12);1H
• InChI Key： PWVCUCOLCWOUNC-UHFFFAOYSA-N
• SMILES： C(C1CCCN2C=NN=C12)(=O)O.Cl

Computed Properties

• Exact Mass: 203.0461543g/mol
• Monoisotopic Mass: 203.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų

Additional information on 1,2,4-Triazolo[4,3-a]pyridine-8-carboxylic acid, 5,6,7,8-tetrahydro-, hydrochloride (1:1)

Comprehensive Overview of 1,2,4-Triazolo[4,3-a]pyridine-8-carboxylic acid, 5,6,7,8-tetrahydro-, hydrochloride (1:1) (CAS No. 2138256-11-6)

The compound 1,2,4-Triazolo[4,3-a]pyridine-8-carboxylic acid, 5,6,7,8-tetrahydro-, hydrochloride (1:1) (CAS No. 2138256-11-6) is a chemically significant heterocyclic derivative with a wide range of potential applications in pharmaceutical and material sciences. Its unique structural framework, combining a triazolo[4,3-a]pyridine core with a tetrahydro modification and a carboxylic acid functional group, makes it a versatile intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential role in modulating biological targets, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

In recent years, the demand for novel heterocyclic compounds like 1,2,4-Triazolo[4,3-a]pyridine-8-carboxylic acid has surged, driven by advancements in medicinal chemistry and the need for highly selective inhibitors. This compound's hydrochloride salt form enhances its solubility and stability, making it suitable for formulation studies. Its relevance is further highlighted by its potential applications in kinase inhibition and GPCR targeting, two hot topics in modern drug discovery. Additionally, its structural similarity to other bioactive triazole derivatives suggests promise in addressing antibiotic resistance, a pressing global health concern.

The synthesis of 1,2,4-Triazolo[4,3-a]pyridine-8-carboxylic acid, 5,6,7,8-tetrahydro-, hydrochloride (1:1) involves multi-step organic transformations, often starting from readily available pyridine precursors. Key steps include cyclization to form the triazole ring, followed by hydrogenation to achieve the tetrahydro modification. The final hydrochloride salt formation ensures optimal physicochemical properties for downstream applications. Researchers are also exploring green chemistry approaches to synthesize this compound, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

From an analytical perspective, 1,2,4-Triazolo[4,3-a]pyridine-8-carboxylic acid derivatives are characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and purity, which are critical for its use in high-throughput screening and lead optimization campaigns. The compound's logP and pKa values are also of interest, as they influence its bioavailability and metabolic stability—key factors in drug development.

Beyond pharmaceuticals, 1,2,4-Triazolo[4,3-a]pyridine-8-carboxylic acid, 5,6,7,8-tetrahydro-, hydrochloride (1:1) has potential applications in agrochemicals and material science. Its heterocyclic core could serve as a building block for functional polymers or catalysts, addressing needs in renewable energy and environmental remediation. This versatility underscores its importance in interdisciplinary research.

In conclusion, 1,2,4-Triazolo[4,3-a]pyridine-8-carboxylic acid, 5,6,7,8-tetrahydro-, hydrochloride (1:1) (CAS No. 2138256-11-6) represents a compelling subject for scientific exploration. Its structural uniqueness, combined with its potential in drug discovery and material innovation, positions it as a valuable compound for future research. As the scientific community continues to investigate its properties and applications, this compound may play a pivotal role in addressing some of today's most challenging health and technological issues.